Cas no 96605-66-2 (N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide)

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide structure

96605-66-2 structure

Product Name:N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide

CAS No:96605-66-2

MF:C₁₅H₂₀N₂O₂

MW:260.331503868103

MDL:MFCD04117958

CID:61856

PubChem ID:253659584

Update Time:2024-10-25

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(3-(3-(Dimethylamino)acryloyl)phenyl)-N-ethylacetamide
- N-ETHYL-N-[3-[3'-DIMETHYL AMINO-1'-OXO-2'-PROPENYL]PHENYL] ACETAMIDE
- N-[3-(3-DIMETHYLAMINO-1-OXO-2-PROPENYL)PHENYL]-N-ETHYLACETAMIDE
- N-Ethyl-N-3-(3-dimethylamino-1-one-2-propene)phenyl acetylamine
- N-[3-(3-DIMETHYLAMINO-1-OXO-2-PROPENYL)PHENYL]-N-ETHYLACETAMIDE[FOR ZALEPLON]
- N-[3-(3-DIMETHYLAMINO-ACRYLOYL)-PHENYL]-N-ETHYL-ACETAMIDE
- 2-propenyl]phenyl]-N-ethyl-
- N-[3-(3-Dimethylaminoacryloyl)phenyl]-N-ethylacetamide
- N-Ethyl-N-3-((3-Dimethylamino-1-Oxo-2-Propenyl)Phenyl)Acetamide
- N-[3-[3-(Dimethylamino)acryloyl]phenyl]-N-ethylacetamide
- N-[3-[(E)-3-(dimethylamino)prop-2-enoyl]phenyl]-N-ethylacetamide
- N-[3-[3-(DiMethylaMino)-1-oxo-2-propenyl]phenyl]-N-ethyl-acetaMide
- Acetamide,N-[3-[3-(dimethylamino)-1-oxo-2-propenyl]phenyl]-N-ethyl- (9CI)
- 3-Dimethylamino-1-(3-N-ethyl-N-acetylaminophenyl)-2-propen-1-one
- N-[3-[3-(Dimethylamino)-1-oxo-2-propenyl]phenyl]-N-ethylacetamide
- Acetamide, N-[3-[3-(dimethylamino)-1-oxo-2-propenyl]phenyl]-N-ethyl- (9CI)
- N-[3-[3-(Dimethylamino)-1-oxo-2-propen-1-yl]phenyl]-N-ethylacetamide (ACI)
- 1227694-96-3
- AC-3479
- Q27289037
- N-[3-[3-(Dimethylamino)-1-oxo-2-propenyl]phenyl]-N-ethylacetamide; Zaleplon Related Compound A
- AKOS015895896
- 1104483-92-2
- S86PW08W4Z
- 96605-66-2
- SCHEMBL899889
- MFCD04117958
- Acetamide, N-(3-((2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl)phenyl)-N-ethyl-
- N-(3-(3-(Dimethylamino)acryloyl)phenyl)-N-ethylacetamide, (E)-
- N-[3-(3-Dimethylaminoacryloyl)phenyl]-N-ethylacetamide-d5
- AS-12815
- N-[3-[(E)-3-(dimethylamino)prop-2-enoyl]phenyl]-N-ethyl-acetamide
- UNII-S86PW08W4Z
- (E)-N-(3-(3-(dimethylamino)acryloyl)phenyl)-N-ethylacetamide
- N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide
- MDL： MFCD04117958
- Inchi： 1S/C15H20N2O2/c1-5-17(12(2)18)14-8-6-7-13(11-14)15(19)9-10-16(3)4/h6-11H,5H2,1-4H3
- InChI Key： UXWJJVRASIHSQS-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(N(CC)C(C)=O)C=CC=1)C=CN(C)C

Computed Properties

Exact Mass: 260.15200
Monoisotopic Mass: 260.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 40.6Å²

Experimental Properties

Color/Form: No data available
Density: 1.087
Melting Point: 111.0 to 115.0 deg-C
Boiling Point: 400.7°C at 760 mmHg
Flash Point: 168.5°C
Refractive Index: 1.561
PSA: 40.62000
LogP: 2.31740

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Sealed in dry,Room Temperature

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4259-5g	N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide	96605-66-2	98.0%(GC&T)	5g	695.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4259-1g	N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide	96605-66-2	98.0%(GC&T)	1g	275.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZI270-1g	N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide	96605-66-2	97%	1g	62.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZI270-25g	N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide	96605-66-2	97%	25g	478CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZI270-250mg	N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide	96605-66-2	97%	250mg	51CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZI270-5g	N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide	96605-66-2	97%	5g	119.0CNY	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N96110-100g	N-(3-(3-(Dimethylamino)acryloyl)phenyl)-N-ethylacetamide	96605-66-2		100g	¥976.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N96110-5g	N-(3-(3-(Dimethylamino)acryloyl)phenyl)-N-ethylacetamide	96605-66-2		5g	¥156.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N96110-25g	N-(3-(3-(Dimethylamino)acryloyl)phenyl)-N-ethylacetamide	96605-66-2		25g	¥336.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N96110-1g	N-(3-(3-(Dimethylamino)acryloyl)phenyl)-N-ethylacetamide	96605-66-2		1g	¥76.0	2021-09-08

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Production Method

Production Method 1

4637-24-5

200630-96-2

96605-66-2

Reaction Conditions

1.1 rt → reflux; 5.5 h, reflux
1.2 Solvents: Dichloromethane ; 2 min, reflux

Reference

: Zaleplon and its preparation method thereof

, China, , ,

Production Method 2

4637-24-5

200630-96-2

96605-66-2

Reaction Conditions

1.1 rt → 120 °C; 5 h, 120 °C

Reference

: Synthesis of N-[3-((3-dimethylamino)-1-oxo-2-propenyl)phenyl]-N-ethylacetamide

Cheng, Qing-fang; Wang, Qi-fa; Bao, Jing-yan; Ye, Yan-bin; Gong, Feng, Huaihai Gongxueyuan Xuebao, 2007, 16(2), 36-39

Production Method 3

96605-61-7

96605-66-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0.5 h, 40 °C
1.2 5 h, 50 °C
1.3 Solvents: Water ; 0.5 h, 0 °C; overnight

Reference

: Synthesis of zaleplon

Shen, Jingshan; Li, Jianfeng; Li, Fei; Wei, Min; Ji, Ruyun, Zhongguo Yiyao Gongye Zazhi, 2002, 33(7), 313-314

Production Method 4

96605-61-7

96605-66-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 30 min, rt; rt → 0 °C
1.2 Solvents: Dimethylformamide ; 0 °C; 1 h, rt

Reference

: Immunodetection and quantification of pyrazolopyrimidine sedatives

, World Intellectual Property Organization, , ,

Production Method 5

96605-61-7

96605-66-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Tetrabutylammonium bromide Solvents: Dimethyl sulfoxide ; 30 ± 5 °C; 30 °C → 12 °C; < 20 °C; 3 h, 30 ± 2 °C

Reference

: Process for the preparation of zaleplon and an intermediate thereof

, World Intellectual Property Organization, , ,

Production Method 6

96605-68-4

96605-66-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0.5 h, rt; cooled
1.2 Solvents: Dimethylformamide ; 0.5 h, rt

Reference

: Preparation of substituted pyrazolo(1,5-a)pyrimidines for use as anxiolytics

, United States, , ,

Production Method 7

96605-66-2

Reaction Conditions

Reference

: Immunodetection and quantification of pyrazolopyrimidine sedatives

, United States, , ,

Production Method 8

96605-66-2

Reaction Conditions

Reference

: Aryl and heteroaryl[7-(aryl and heteroaryl)-pyrazolo-[1,5-a]-pyrimidin-3-yl]methanones

, European Patent Organization, , ,

Production Method 9

4637-24-5

200630-96-2

96605-66-2

Reaction Conditions

1.1 Solvents: Acetonitrile ; 10 min, 180 °C

Reference

: Preparation of 2-aminophenyl-4-phenylpyrimidines as kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 10

96605-61-7

96605-66-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide

Reference

: Synthesis of sedative-hypnotic zaleplon

Ren, Jin-Zhi; Wang, Zhao-Hui, Zhongguo Yaoke Daxue Xuebao, 2000, 31(6), 474-476

Production Method 11

4637-24-5

200630-96-2

96605-66-2

Reaction Conditions

1.1 5 h, reflux

Reference

: Method for synthesis of zaleplon (N-(3-(3-cyanopyrazolo[1,5-α]pyrimidin-7-yl)phenyl)-N-ethylacetamide) for treating insomnia

, China, , ,

Production Method 12

96605-61-7

96605-66-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 5 h, rt

Reference

: Improvement on the synthetic technology of zaleplon as a new sedative and hypnotic drug

Zheng, Lianyou; Wang, Songqing; Li, Bingchao; Sun, Weijun, Zhongguo Yaowu Huaxue Zazhi, 2001, 11(6), 353-355

Production Method 13

96605-61-7

96605-66-2

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 15 min, 25 - 35 °C; 35 °C → 25 °C; 20 - 25 °C; 1 h, 20 - 25 °C; 25 °C → 0 °C
1.2 Solvents: Dimethylformamide ; 1 - 2 h, 0 - 5 °C; 15 min, 0 - 5 °C; 5 °C → 25 °C; 3 h, 20 - 25 °C

Reference

: An improved process for the preparation of Zaleplon

, India, , ,

Production Method 14

96605-61-7

96605-66-2

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; 1 h; 6 h
1.2 Reagents: Water

Reference

: Zaleplon synthesis

, World Intellectual Property Organization, , ,

Production Method 15

96605-66-2

Reaction Conditions

Reference

: A process for producing zaleplon

, India, , ,

Production Method 16

96605-66-2

Reaction Conditions

Reference

: One-pot method for obtaining N-[3-(3-cyanopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethylacetamide

, United States, , ,

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Raw materials

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Preparation Products

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide (96605-66-2)

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:96605-66-2)N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide

Order Number:A11214

Stock Status:in Stock

Quantity:100g/500g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 21:27

Price ($):186.0/670.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:96605-66-2) N-乙基-N-3-[(3-二甲胺基-1-氧代-2-丙稀基-)苯基-]乙酰胺

Order Number:LE25838334

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:49

Price ($):discuss personally

Email:18501500038@163.com

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Related Literature

1. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
2. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
4. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

96605-66-2 (N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:96605-66-2)N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide

Purity:99%/99%

Quantity:100g/500g

Price ($):186.0/670.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:96605-66-2) N-乙基-N-3-[(3-二甲胺基-1-氧代-2-丙稀基-)苯基-]乙酰胺

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 96605-66-2 (N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide)

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Security Information

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Pricemore >>

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Raw materials

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Preparation Products

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Suppliers

N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide Related Literature

Related Categories

96605-66-2 (N-3-(3-Dimethylaminoacryloyl)phenyl-N-ethylacetamide) Related Products